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Compound of Interest

4,4,5,5-Tetramethyl-2-phenethyl-
Compound Name:
1,3,2-dioxaborolane

Cat. No.: B066729

A Technical Guide to the Physical Properties of
2-Phenethylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2-
phenethylboronic acid pinacol ester, a versatile building block in organic synthesis and
medicinal chemistry. This document outlines its melting and boiling points, and provides
standardized experimental protocols for their determination.

Core Physical Properties

The physical state and thermal stability of a compound are critical parameters in its application,
influencing reaction conditions, purification methods, and storage. 2-Phenethylboronic acid
pinacol ester is a solid at room temperature.[1]

Table 1: Physical Properties of 2-Phenethylboronic Acid Pinacol Ester
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Physical Property Value

Melting Point 31°C to 33°CJ[1]
Boiling Point 70°C to 80°C[1]
Molecular Formula C14H21BO2[1]
Molecular Weight 232.13 g/mol [1]
Appearance Solid[1]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following protocols outline the methodologies for determining the melting and boiling points of
2-phenethylboronic acid pinacol ester.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, this transition occurs over a narrow range. The sharpness of the melting
point range is a reliable indicator of purity.

Protocol:

e Sample Preparation:

[¢]

Ensure the 2-phenethylboronic acid pinacol ester sample is thoroughly dried to remove
any residual solvent, as this can depress the melting point and broaden the range.

o If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar
and pestle.

o Pack the powdered sample into a capillary melting point tube by tapping the open end of
the tube into the powder.

o Invert the tube and tap the sealed end on a hard surface to compact the sample to a
height of 2-3 mm.[2]

¢ Measurement:
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o Place the capillary tube into a calibrated melting point apparatus.

o Heat the sample at a moderate rate until the temperature is approximately 15-20°C below
the expected melting point.

o Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the
sample and the thermometer.[2]

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the entire sample has
completely liquefied (the end of the melting range).[2]

 Purity Confirmation (Mixed Melting Point):

o To confirm the identity and purity of the sample, a mixed melting point determination can
be performed.

o Mix a small amount of the sample with an authentic, pure sample of 2-phenethylboronic
acid pinacol ester in a 1:1 ratio.

o Determine the melting point of the mixture. If there is no depression or broadening of the
melting range, the original sample is considered pure.[3]

Due to the relatively low boiling point of 2-phenethylboronic acid pinacol ester, the
determination should be carried out with care to avoid thermal decomposition, although boronic
esters are generally more stable than their corresponding acids.[4]

Protocol (Micro Boiling Point Determination):

e Apparatus Setup:

o Attach a small test tube containing 0.5 mL of 2-phenethylboronic acid pinacol ester to a
thermometer with a rubber band. The bottom of the test tube should be level with the
thermometer bulb.
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o Place a short piece of capillary tubing (sealed at one end) into the test tube with the open

end down.

o Immerse the assembly in a heating bath (e.g., a Thiele tube with mineral oil), ensuring the
sample is below the oil level.

¢ Measurement:

o Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube.
o Continue heating until the bubbling becomes rapid and continuous.
o Remove the heat source and allow the bath to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube. This is the point where the external pressure equals the vapor
pressure of the substance.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for determining

the melting and boiling points.

Result

Sample Preparation Measurement

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Micro Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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